Cas no 2225141-14-8 (5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.3hexane-4-carboxylic acid)

• Product Name: 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.3hexane-4-carboxylic acid
• CAS No: 2225141-14-8
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 6475505
• PubChem ID: 146026780
• Update Time: 2025-05-21

5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.3hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.3hexane-4-carboxylic acid
• PB48175
• SY321490
• 2225141-14-8
• (6S)-5-(9H-fluoren-9-ylmethoxycarbonyl)-5-azaspiro[2.3]hexane-6-carboxylic acid
• EN300-1725732
• 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid
• 5-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-azaspiro[2.3]hexane-4-carboxylic acid

• Inchi： 1S/C21H19NO4/c23-19(24)18-21(9-10-21)12-22(18)20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,23,24)
• InChI Key： CWAUVTWRMYDOOU-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC2(C1C(=O)O)CC2)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 574.5±43.0 °C(Predicted)
• pka: 3.99±0.20(Predicted)

Additional information on 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro2.3hexane-4-carboxylic acid

5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2225141-14-8): An Overview

5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2225141-14-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties and applications in drug discovery.

The spirocyclic structure of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid provides a rigid framework that can enhance the compound's stability and bioavailability. The presence of the fluorenyl group further contributes to its lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells. These properties make it an attractive candidate for various therapeutic applications, including but not limited to anticancer, antiviral, and anti-inflammatory agents.

Recent studies have highlighted the potential of spirocyclic compounds in modulating key biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic derivatives, including those with a fluorenyl moiety, exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the importance of further investigating the biological activities of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid in preclinical models.

The synthesis of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid involves several steps, including the formation of the spirocyclic core and the introduction of the fluorenyl group. One common approach is to use a [3+2] cycloaddition reaction followed by selective functionalization to achieve the desired structure. The synthetic route is highly modular, allowing for the facile introduction of various substituents to fine-tune the compound's properties and optimize its pharmacological profile.

In terms of its pharmacological profile, preliminary data suggest that 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid exhibits promising activity against a range of cancer cell lines. Specifically, it has been shown to induce apoptosis and inhibit cell proliferation through mechanisms that involve disrupting microtubule dynamics and modulating signaling pathways such as PI3K/Akt and MAPK/ERK. These findings are particularly relevant given the increasing need for new therapeutic strategies to combat drug-resistant cancers.

Beyond its anticancer potential, 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid has also shown promise in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound possesses potent antiviral activity against several enveloped viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interfering with viral entry and replication processes, making it a potential lead compound for developing broad-spectrum antiviral agents.

The safety profile of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Initial toxicity assessments indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic concentrations. However, further investigations are warranted to fully characterize its safety profile and ensure its suitability for clinical development.

In conclusion, 5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[2.3]hexane-4-carboxylic acid (CAS No. 2225141-14-8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.